Cas no 167873-56-5 (1H-Imidazole-4-carbonitrile,5-amino-1-cyclobutyl-)

• Product Name: 1H-Imidazole-4-carbonitrile,5-amino-1-cyclobutyl-
• CAS No: 167873-56-5
• MF: C₈H₁₀N₄
• MW: 162.19180059433
• CID: 111022
• PubChem ID: 10057830
• Update Time: 2025-04-18

1H-Imidazole-4-carbonitrile,5-amino-1-cyclobutyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-carbonitrile,5-amino-1-cyclobutyl-
• 1H-Imidazole-4-carbonitrile, 5-amino-1-cyclobutyl-
• 5-Amino-1-cyclobutyl-1H-imidazole-4-carbonitrile
• 5-amino-1-cyclobutylimidazole-4-carbonitrile
• 167873-56-5

• Inchi： 1S/C8H10N4/c9-4-7-8(10)12(5-11-7)6-2-1-3-6/h5-6H,1-3,10H2
• InChI Key： SSZAHJCDZSYQML-UHFFFAOYSA-N
• SMILES： N1(C=NC(C#N)=C1N)C1CCC1

Computed Properties

• Exact Mass: 162.0907
• Monoisotopic Mass: 162.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 67.6Ų

Experimental Properties

• PSA: 67.63